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Compound of Interest

Compound Name: Dolutegravir Sodium

Cat. No.: B607764 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Dolutegravir Sodium, ensuring the safety of laboratory personnel and the protection of the

environment. This information is intended for researchers, scientists, and drug development

professionals.

Regulatory Context
The disposal of pharmaceutical waste, including Dolutegravir Sodium, is governed by federal,

state, and local regulations. In the United States, the Environmental Protection Agency (EPA)

and the Drug Enforcement Administration (DEA) are the primary regulatory bodies.[1][2] The

Resource Conservation and Recovery Act (RCRA) provides the framework for managing

hazardous waste, which may include certain pharmaceuticals.[1][2][3] It is crucial to consult

and adhere to all applicable regulations.

Hazard Classification
According to multiple Safety Data Sheets (SDS), Dolutegravir Sodium is classified as

hazardous to the aquatic environment, with both acute and long-term toxic effects.[4][5][6]

However, it is not consistently classified as a "Hazardous Chemical" under the OSHA Hazard

Communication Standard 29 CFR 1910.1200.[7] For transportation purposes, it may be

classified as an environmentally hazardous substance (UN3077).[5][6]
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Before handling Dolutegravir Sodium for disposal, it is imperative to wear appropriate

personal protective equipment (PPE). This includes:

PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[4][7]

Hand Protection
Chemical-resistant gloves inspected prior to

use.[7][8]

Skin and Body Protection
A complete suit protecting against chemicals or

impervious clothing.[8][9]

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator. For higher-level

protection, use an OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator.[8]

Step-by-Step Disposal Procedure
The recommended procedure for the disposal of Dolutegravir Sodium is as follows:

Segregation: Isolate the Dolutegravir Sodium waste from other laboratory waste streams. It

should be collected in a suitable, closed, and clearly labeled container.[8]

Avoid Environmental Release: Under no circumstances should Dolutegravir Sodium be

discharged into drains, sewers, or water courses.[7][8] Prevent any release into the

environment.[4]

Contact a Licensed Waste Disposal Company: The primary and most recommended method

of disposal is to engage a licensed professional waste disposal service.[7][8] This ensures

that the waste is managed in compliance with all regulations.

Incineration: An alternative method of disposal is incineration. The product may be burned in

an incinerator equipped with an afterburner and a scrubber.[7] This should be performed by a

licensed facility.
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Contaminated Packaging: Any packaging that has come into contact with Dolutegravir
Sodium should be treated as hazardous waste and disposed of in the same manner as the

unused product.[7][8]

Documentation: Maintain thorough records of the disposal process, including the quantity of

waste, the date of disposal, and the licensed waste disposal company used.

Accidental Release Measures
In the event of a spill:

Evacuate and Ventilate: Keep unnecessary personnel away and ensure adequate

ventilation.[7]

Wear PPE: Do not touch damaged containers or spilled material without wearing appropriate

protective clothing.[7]

Containment: Prevent further leakage or spillage if it is safe to do so.[4][9]

Clean-up: Sweep or vacuum up the spilled material, avoiding dust generation, and collect it

in a suitable container for disposal.[7][8] Clean the surface thoroughly to remove any residual

contamination.[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dolutegravir Sodium.
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Caption: Workflow for the safe disposal of Dolutegravir Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.echemi.com/sds/gsk1349572-sodium-salt-pd180521125489.html
https://www.fishersci.com/store/msds?partNumber=AC469770010&productDescription=DOLUTEGRAVIR+SODIUM+SALT+1GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.edqm.eu/pdf/SDS/EDQM_202100326_1.0_SDS_EN.pdf?ref=1712534950
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23220
https://www.molcore.com/product/docviewmsds1051375-19-9.pdf
https://file.medchemexpress.com/batch_PDF/HY-13238A/Dolutegravir-sodium-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b607764#dolutegravir-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b607764#dolutegravir-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b607764#dolutegravir-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b607764#dolutegravir-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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